Cas no 2228236-71-1 (2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol
• CAS No: 2228236-71-1
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5766773
• PubChem ID: 165678505
• Update Time: 2025-07-19

2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228236-71-1
• 2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol
• EN300-1863730

• Inchi： 1S/C14H19N3O/c1-14(15,10-18)9-12-8-13(16-17(12)2)11-6-4-3-5-7-11/h3-8,18H,9-10,15H2,1-2H3
• InChI Key： IJCODANQTQLRPX-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1=CC(C2C=CC=CC=2)=NN1C)N

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol

Comprehensive Overview of 2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2228236-71-1)

2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2228236-71-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and amino alcohol functional groups, exhibits potential applications in drug discovery and medicinal chemistry. Its molecular structure combines a 1-methyl-3-phenyl-1H-pyrazol-5-yl moiety with a 2-amino-2-methylpropan-1-ol backbone, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in 2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol is driven by its potential role in targeting enzyme inhibition and receptor modulation. Researchers are exploring its utility in designing novel therapeutics for conditions such as inflammation, metabolic disorders, and neurological diseases. The compound's CAS No. 2228236-71-1 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in modern drug development pipelines.

One of the key advantages of 2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol lies in its structural flexibility. The presence of both amino and hydroxyl groups allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This feature aligns with current trends in fragment-based drug design and high-throughput screening, where small molecules with diverse functional groups are in high demand.

In recent years, the compound has also been linked to advancements in computational chemistry and AI-driven molecular modeling. Researchers leverage tools like molecular docking and quantitative structure-activity relationship (QSAR) to predict its interactions with biological targets. Such approaches are particularly relevant given the rising popularity of in silico drug discovery methods, which reduce reliance on traditional trial-and-error experimentation.

The synthesis of 2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol typically involves multi-step organic reactions, including condensation, reduction, and protection-deprotection strategies. Optimizing these processes is a focal point for chemists aiming to improve yield and purity. Discussions around green chemistry and sustainable synthesis often highlight such compounds as candidates for eco-friendly production methods, addressing broader industry concerns about environmental impact.

From a commercial perspective, CAS No. 2228236-71-1 is listed by several specialty chemical suppliers, catering to the needs of pharmaceutical R&D and academic laboratories. Its pricing and availability are frequently monitored by procurement teams, especially those working on lead optimization projects. The compound's niche status ensures it remains a topic of interest in market reports on fine chemicals and custom synthesis services.

Safety and handling of 2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol follow standard laboratory protocols for amino alcohols and heterocyclic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) and ventilation are recommended during handling. This aligns with broader industry shifts toward occupational health and risk mitigation in chemical research.

In summary, 2-amino-2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2228236-71-1) represents a compelling case study in the intersection of medicinal chemistry and innovative drug design. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in the context of targeted therapies and precision medicine. As scientific inquiries into its properties continue, this compound is poised to remain a relevant topic in both academic and industrial circles.